Cas no 1932547-48-2 (methyl (1R,3S)-3-(bromomethyl)cyclohexanecarboxylate)

• Product Name: methyl (1R,3S)-3-(bromomethyl)cyclohexanecarboxylate
• CAS No: 1932547-48-2
• MF: C₉H₁₅BrO₂
• MW: 235.118202447891
• CID: 5271981
• Update Time: 2026-03-09

methyl (1R,3S)-3-(bromomethyl)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-(bromomethyl)-, methyl ester, (1R,3S)-
• methyl (1R,3S)-3-(bromomethyl)cyclohexanecarboxylate

• Inchi： 1S/C9H15BrO2/c1-12-9(11)8-4-2-3-7(5-8)6-10/h7-8H,2-6H2,1H3/t7-,8+/m0/s1
• InChI Key： KYURAIYPHVBBMO-JGVFFNPUSA-N
• SMILES： [C@@H]1(C(OC)=O)CCC[C@H](CBr)C1

Additional information on methyl (1R,3S)-3-(bromomethyl)cyclohexanecarboxylate

Professional Introduction to Methyl (1R,3S)-3-(Bromomethyl)cyclohexanecarboxylate (CAS No. 1932547-48-2)

Methyl (1R,3S)-3-(bromomethyl)cyclohexanecarboxylate, with the chemical formula C₁₀H₁₃BrO₂, is a significant compound in the field of pharmaceutical chemistry and synthetic biology. This compound, identified by its CAS number CAS No. 1932547-48-2, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a bromomethyl group and a cyclohexane ring makes it a versatile intermediate for various synthetic pathways, particularly in the creation of chiral molecules which are crucial in medicinal chemistry.

The stereochemistry of Methyl (1R,3S)-3-(bromomethyl)cyclohexanecarboxylate is of particular interest. The (1R,3S) configuration indicates a specific spatial arrangement of atoms, which can greatly influence the compound's reactivity and biological activity. This stereochemical specificity is often a key factor in the design of pharmaceuticals, as it can determine how a drug interacts with biological targets. Recent studies have highlighted the importance of such stereospecific compounds in developing more effective and selective therapeutic agents.

In the realm of drug discovery, Methyl (1R,3S)-3-(bromomethyl)cyclohexanecarboxylate serves as a valuable building block. Its bromomethyl functionality allows for further derivatization, enabling chemists to construct more complex molecules with desired pharmacological properties. For instance, this compound has been explored in the synthesis of non-peptide agonists and antagonists, which are used to modulate various biological processes. The cyclohexane ring contributes to the compound's stability and bioavailability, making it an attractive candidate for further development.

Recent advancements in synthetic methodologies have enhanced the accessibility of Methyl (1R,3S)-3-(bromomethyl)cyclohexanecarboxylate. Techniques such as asymmetric synthesis and catalytic hydrogenation have enabled the production of this compound with high enantiomeric purity, which is essential for pharmaceutical applications. These methods not only improve yield but also reduce the environmental impact of synthesis, aligning with the growing emphasis on sustainable chemistry.

The compound's potential extends beyond traditional pharmaceutical applications. Researchers are investigating its use in materials science and agrochemicals due to its structural versatility. For example, derivatives of Methyl (1R,3S)-3-(bromomethyl)cyclohexanecarboxylate have shown promise as intermediates in the synthesis of polymers with unique properties. These polymers could find applications in coatings, adhesives, and other industrial materials.

In conclusion, Methyl (1R,3S)-3-(bromomethyl)cyclohexanecarboxylate is a multifaceted compound with significant implications in various scientific disciplines. Its unique structure and stereochemistry make it a valuable tool for drug development and synthetic chemistry. As research continues to uncover new applications and efficient synthetic routes, this compound is poised to play an increasingly important role in both academic and industrial settings.